molecular formula C9H23NOSi B8472587 2-(Triethylsilyloxy)propan-1-amine

2-(Triethylsilyloxy)propan-1-amine

Cat. No.: B8472587
M. Wt: 189.37 g/mol
InChI Key: VPGAFZYIVIVFPO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Triethylsilyloxy)propan-1-amine is a silicon-containing primary amine with a triethylsilyloxy (-OSi(C₂H₅)₃) substituent at the second carbon of the propan-1-amine backbone. This structural feature confers unique physicochemical properties, such as enhanced hydrophobicity and thermal stability, making it valuable in organic synthesis, pharmaceuticals, and materials science. The triethylsilyloxy group acts as a protective moiety for hydroxyl groups and can modulate electronic effects in catalytic systems .

Properties

Molecular Formula

 C9H23NOSi

Molecular Weight

 189.37 g/mol

IUPAC Name

 2-triethylsilyloxypropan-1-amine

InChI

 InChI=1S/C9H23NOSi/c1-5-12(6-2,7-3)11-9(4)8-10/h9H,5-8,10H2,1-4H3

InChI Key

 VPGAFZYIVIVFPO-UHFFFAOYSA-N

Canonical SMILES

 CC[Si](CC)(CC)OC(C)CN

Origin of Product

 United States

Comparison with Similar Compounds

Structural Analogues and Key Differences

The following table summarizes critical parameters for 2-(Triethylsilyloxy)propan-1-amine and its structural analogues:

Compound Name Substituent Molecular Formula Molecular Weight (g/mol) Key Applications Biological Activity
This compound -OSi(C₂H₅)₃ at C2 C₉H₂₃NOSi ~213.4 (estimated) Protective groups in synthesis, nanotechnology, drug intermediates Limited direct data; inferred stability in bio-systems
2-Phenyl-3-(trimethylsilyl)propan-1-aminium chloride -Ph and -Si(CH₃)₃ at C2/C3 C₁₂H₂₂ClNSi 255.84 Pharmaceuticals, insecticides, monolayers for nanotechnology Dopamine-β-hydroxylase substrates, bioactive scaffolds
2-(3-Methyloxetan-3-yl)propan-1-amine -3-Methyloxetan at C2 C₇H₁₅NO 129.2 Pharmaceutical R&D, agrochemicals Not explicitly reported; likely CNS-targeting
3-[(4-Methoxyphenyl)thio]propan-1-amine -S-(4-MeO-Ph) at C3 C₁₀H₁₅NOS 197.3 Precursor for RyR2-stabilizing benzothiazepines Cardiovascular therapeutics
2-(3-Methylthiophen-2-yl)propan-1-amine -3-Me-thiophene at C2 C₈H₁₃NS 155.26 Heterocyclic drug intermediates Potential CNS or antimicrobial activity
PF-04455242 -Biphenylsulfonyl-pyrrolidine C₂₁H₂₇N₃O₂S 385.5 Kappa opioid receptor antagonist Analgesic, anti-addiction

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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